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Compound of Interest

Compound Name: Jaceoside

CAS No.: 25474-11-7

Cat. No.: B14098409 Get Quote

Executive Summary
Jaceoside (Jaceosidin-7-O-β-D-glucopyranoside) is a bioactive flavonoid glycoside primarily

isolated from the Asteraceae and Lamiaceae plant families. It serves as the 7-O-glucoside

derivative of the aglycone jaceosidin (5,7,4'-trihydroxy-6,3'-dimethoxyflavone).[1] While the

aglycone has been extensively studied for its anti-inflammatory, anti-allergic, and anti-cancer

properties (specifically targeting endometrial and oral squamous cell carcinomas), the

glycoside form, Jaceoside, represents a critical storage and transport metabolite within the

plant, offering distinct solubility and pharmacokinetic profiles.

This guide provides a rigorous technical analysis of Jaceoside's natural reservoirs, extraction

methodologies, and biosynthetic pathways, designed for researchers in phytochemistry and

drug discovery.

Chemical Identity & Structural Characterization
Understanding the precise chemical structure is prerequisite to isolation. Jaceoside is

characterized by a methoxylated flavone backbone with a sugar moiety attached at the C-7

position.
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Attribute Specification

Common Name Jaceoside

IUPAC Name
5,7,4'-trihydroxy-6,3'-dimethoxyflavone-7-O-β-D-

glucopyranoside

Aglycone
Jaceosidin (4',5,7-trihydroxy-3',6-

dimethoxyflavone)

Glycone
Glucose (attached via O-glycosidic linkage at C-

7)

Molecular Formula C₂₃H₂₄O₁₂

Key Structural Features

[1][2][3][4][5][6][7][8][9][10] • C-6 and C-3'

Methoxy groups (-OCH₃)[2]• C-5 and C-4'

Hydroxyl groups (-OH)• C-7 O-Glucoside

linkage

Isomer
Isojaceoside (Jaceosidin-4'-O-glucoside) - often

co-occurs

Botanical Reservoirs (Natural Sources)
Jaceoside is not ubiquitously distributed; it is chemotaxonomically concentrated in specific

genera within Asteraceae and Lamiaceae.

Primary Sources (Asteraceae)
The genus Artemisia is the most prolific source, where Jaceoside accumulates in aerial parts,

often alongside its aglycone and other polymethoxylated flavonoids.

Artemisia frigida (Fringed Sage):[1]

Part Used: Aerial parts (leaves/stems).[1][11][7]

Yield Context: Low abundance. Research indicates yields of approximately ~11 mg pure

compound from 3 kg of dried plant material, necessitating high-efficiency isolation

protocols.
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Co-occurring Metabolites: Isojaceoside, Chrysoeriol-7-O-glucoside.

Artemisia cina (Levant Wormwood):

Part Used: Leaves (aqueous infusion).[6][12]

Relevance: Identified via HPLC-ESI-QTOF-MS as a tentative constituent in aqueous

extracts used for anti-parasitic applications.

Centipeda minima (Small Centipeda):

Part Used: Whole plant.[13][14]

Relevance: A traditional medicinal herb where Jaceoside contributes to the anti-

inflammatory profile alongside sesquiterpene lactones (e.g., brevilin A).

Chrysophthalmum montanum:

Relevance: Flowers contain Jaceoside, which has demonstrated inhibition of NO

production in LPS-stimulated macrophages.[7][10]

Secondary Sources (Lamiaceae)
Phlomis kurdica:

Part Used: Aerial parts.[1][7]

Relevance: Jaceoside (Jaceosidin-7-O-glucoside) has been isolated alongside

phenylpropanoids, contributing to the plant's lactate dehydrogenase (LDH) inhibitory

activity.

Extraction & Purification Methodologies
The isolation of Jaceoside requires a protocol that separates it from the highly lipophilic

aglycones (like Jaceosidin) and highly polar primary metabolites. The following protocol is a

synthesized standard operating procedure (SOP) based on Artemisia isolation workflows.

Protocol: Bioassay-Guided Fractionation
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Objective: Isolate high-purity Jaceoside from Artemisia aerial parts.

Step 1: Preparation & Defatting

Maceration: Pulverize dried aerial parts (e.g., 3 kg).

Defatting: Extract with n-Hexane (1:10 w/v ratio) x 3 times at room temperature.

Purpose: Removes lipids, chlorophyll, and non-polar volatiles. Discard hexane fraction (or

save for essential oil analysis).

Step 2: Differential Solvent Extraction

Chloroform Extraction: Extract the residue with Chloroform (CHCl₃).

Purpose: Removes free aglycones (Jaceosidin, Eupatilin) and polymethoxylated flavones.

Ethyl Acetate Extraction (Target Fraction): Extract the remaining residue with Ethyl Acetate

(EtOAc).[1]

Purpose: This fraction is rich in flavonoid monoglycosides, including Jaceoside.[15]

Concentration: Evaporate the EtOAc fraction to dryness under reduced pressure (Rotary

Evaporator, <40°C).

Step 3: Chromatographic Isolation

Polyamide Column Chromatography:

Load EtOAc extract onto a Polyamide 6 column.

Elution Gradient: H₂O → EtOH (30% → 60% → 90%).[1]

Target: The 60% Ethanol fraction typically contains the flavonoid glycosides.

Silica Gel Flash Chromatography:

Fractionate the 60% EtOH eluate on Silica Gel (SiO₂).[1]
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Mobile Phase: Hexane:EtOAc gradient (100:0 → 50:50).[1]

Observation: Jaceoside typically elutes in mid-polarity fractions (e.g., 70:30 to 65:35

Hexane:EtOAc).[1]

Preparative HPLC (Final Purification):

Column: C18 Reverse Phase (e.g., LiChrospher RP-18).

Mobile Phase: Acetonitrile (ACN) and Water (H₂O) gradient.

Detection: UV at 330 nm.[1]

Retention Time: Jaceoside elutes distinctly from Isojaceoside (4'-O-glucoside). Note: In

A. frigida protocols, Jaceoside elutes at ~21.0 min under 30-100% ACN gradient

conditions.

Biosynthetic Context
The biosynthesis of Jaceoside involves a highly specific sequence of hydroxylation, O-

methylation, and O-glycosylation. The pathway branches from the central flavone synthase

backbone.

Pathway Diagram
The following diagram illustrates the logical biosynthetic progression from Apigenin to

Jaceoside.
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Caption: Biosynthetic pathway of Jaceoside showing critical hydroxylation, methylation, and

glycosylation steps from Apigenin precursors.

Therapeutic Implications & Mechanism of Action
While Jaceoside is the glycosidic form, it acts as a prodrug or a stable transport form. Upon

ingestion, hydrolysis by intestinal β-glucosidases releases the bioactive aglycone, Jaceosidin.
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Anti-Inflammatory Signaling
Jaceoside and its aglycone inhibit the NF-κB pathway.[7] In LPS-stimulated macrophages

(RAW 264.7 cells), these compounds suppress the degradation of IκB-α, thereby preventing

the nuclear translocation of p65/p50 subunits. This results in the downregulation of pro-

inflammatory cytokines:

iNOS (Inducible Nitric Oxide Synthase) → Reduced NO production.[7]

COX-2 (Cyclooxygenase-2) → Reduced Prostaglandin E2.

Anti-Cancer Potential
Research highlights Jaceosidin's efficacy in Endometrial and Oral Squamous Cell Carcinoma.

Cell Cycle Arrest: Induces G2/M phase arrest by inactivating the Cdc2-Cyclin B1 complex.

Pathway Modulation: Activates the ATM-Chk1/2 DNA damage response pathway.

Apoptosis: Increases the Bax/Bcl-2 ratio, triggering the mitochondrial apoptotic pathway.

Pharmacokinetics Note
The glycoside (Jaceoside) is generally more water-soluble than Jaceosidin, potentially offering

better bioavailability profiles for oral formulations, provided that efficient hydrolysis occurs in the

gut microbiome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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